Cas no 1013809-12-5 (N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• CAS No: 1013809-12-5
• MF: C₁₃H₁₂N₄OS
• MW: 272.325580596924
• CID: 5797178
• Update Time: 2025-06-20

N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-2,5-dimethylpyrazole-3-carboxamide
• N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• Inchi： 1S/C13H12N4OS/c1-8-7-10(17(2)16-8)12(18)15-13-14-9-5-3-4-6-11(9)19-13/h3-7H,1-2H3,(H,14,15,18)
• InChI Key： MAIIMJQQOYGWFB-UHFFFAOYSA-N
• SMILES： N1=C(C)C=C(C(NC2=NC3=CC=CC=C3S2)=O)N1C

Additional information on N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

Professional Introduction to N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1013809-12-5)

N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide, identified by its CAS number 1013809-12-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The core structure of N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide consists of a benzothiazole moiety linked to a dimethylpyrazole carboxamide group. The benzothiazole ring is a well-known pharmacophore found in numerous bioactive molecules, exhibiting properties that can interact with various biological targets. The dimethylpyrazole moiety further enhances the molecular diversity, contributing to unique physicochemical properties that may influence its pharmacokinetic behavior.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate both benzothiazole and pyrazole scaffolds due to their demonstrated efficacy in modulating biological pathways. Studies have shown that such compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide suggests potential interactions with enzymes and receptors involved in these pathways.

The synthesis of N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzothiazole ring typically begins with the condensation of thioanisole with glyoxal or its derivatives, followed by cyclization to form the benzothiazole core. Subsequent functionalization at the 2-position of the benzothiazole ring with a dimethylpyrazole carboxamide group involves nucleophilic substitution or other coupling reactions.

The pharmacological evaluation of N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been a focus of several research groups. Preliminary in vitro studies have indicated that this compound may possess inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, its interaction with bacterial enzymes has been explored, suggesting potential applications in antimicrobial therapy.

The molecular modeling studies have been instrumental in understanding the binding mode of N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide with its target proteins. These studies have revealed that the benzothiazole ring and the dimethylpyrazole carboxamide group occupy specific pockets within the active site of the target enzymes, facilitating stable interactions. This knowledge has guided the optimization of the compound's structure to enhance its binding affinity and selectivity.

In conclusion, N-(1,3-benzothiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1013809-12-5)